Tert-butyl 2-(4-bromo-3-fluorophenyl)morpholine-4-carboxylate

• Molecular Formula: C15H19BrFNO3
• Molecular Weight: 360.22 g/mol
• IUPAC Name: tert-butyl 2-(4-bromo-3-fluorophenyl)morpholine-4-carboxylate
• InChI: InChI=1S/C15H19BrFNO3/c1-15(2,3)21-14(19)18-6-7-20-13(9-18)10-4-5-11(16)12(17)8-10/h4-5,8,13H,6-7,9H2,1-3H3
• InChI Key: BQWIMJGUUWJZCY-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCOC(C1)C2=CC(=C(C=C2)Br)F

Description

Tert-butyl 2-(4-bromo-3-fluorophenyl)morpholine-4-carboxylate is a useful research compound. Its molecular formula is C15H19BrFNO3 and its molecular weight is 360.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To a stirred solution of (RS)-[2-(4-bromo-3-fluoro-phenyl)-2-hydroxy-ethyl]-(2-hydroxy-ethyl)-carbamic acid tert-butyl ester (3.88 g) and triethylamine (1.71 ml) in THF (40 ml) at 0-5° C. was added dropwise methanesulfonyl chloride (873 μl). The reaction mixture was then stirred at room temperature for 30 min to afford a white suspension. The reaction mixture was then filtered to remove triethylamine hydrochloride, washing the filter with THF (6 ml). The filtrate was cooled to 0-5° C. and potassium 2-methyl-2-butoxide (9.05 ml, 1.7 M solution in toluene) was added. The reaction mixture was stirred at room temperature for 1 hour and then poured into water and extracted twice with EtOAc. The combined organic phases were dried over Na2SO4 and concentrated in vacuo. The residue was purified by flash column chromatography (silica gel; gradient: 0% to 30% EtOAc in hexanes) to afford (RS)-2-(4-bromo-3-fluoro-phenyl)-morpholine-4-carboxylic acid tert-butyl ester (1.73 g, 47%) as an orange viscous oil. MS (ISP): 306.1 ([{81Br}M+H—C4H8]+), 304.1 ([{79Br}M+H—C4H8]+), 262.0 ([{81Br}M+H—C4H8—CO2]+), 260.1 ([{79Br}M+H—C4H8—CO2]+).

Synthesis routes and methods II

Procedure details

[2-(4-Bromo-3-fluoro-phenyl)-2-hydroxy-ethyl]-(2-hydroxy-ethyl)-carbamic acid tert-butyl ester (25.3 g, 66.9 mmol) and triuethylamine (10.2 g, 14.0 ml, 100 mmol) were combined with tetrahydrofurane (270 ml) to give a light yellow solution. The reaction mixture was cooled to 0-5° C. and methanesulfonyl chloride (8.43 g, 5.73 ml, 73.6 mmol) was added dropwise. The reaction mixture was stirred at room temperature for 1 h to give a white suspension. The reaction mixture was filtered and washed with tetrahydrofurane (20 ml). Potassium 2-methyl-2-butoxide (1.7 M in toluene, 59 ml, 100 mmol) was added dropwise to the filtrate at 0-5° C. The reaction mixture was stirred at room temperature for 30 min. The reaction mixture was poured into ethyl acetate and extracted with dilute aqueous hydrochloric acid (pH 5), water and brine. The organic layer was dried over MgSO4 and concentrated in vacuo to give a yellow oil which was further purified by flash chromatography (silica gel, heptane/ethyl acetate 4:1): yellow solid (19.5 g, 81%), MS (ISP): 259.9 ([{79Br}M-BOC+H]+), 261.9 ([{81Br}M-BOC+H]+).